5-((8-Chloro-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-fluorobenzoic acid

• Molecular Formula: C16H10ClFN2O3
• Molecular Weight: 332.71 g/mol
• IUPAC Name: 5-[(8-chloro-4-oxo-3H-phthalazin-1-yl)methyl]-2-fluorobenzoic acid
• InChI: InChI=1S/C16H10ClFN2O3/c17-11-3-1-2-9-14(11)13(19-20-15(9)21)7-8-4-5-12(18)10(6-8)16(22)23/h1-6H,7H2,(H,20,21)(H,22,23)
• InChI Key: QRPWEMOZYZYRHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)C(=NNC2=O)CC3=CC(=C(C=C3)F)C(=O)O

Description

5-((8-Chloro-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-fluorobenzoic acid is a useful research compound. Its molecular formula is C16H10ClFN2O3 and its molecular weight is 332.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5-((8-chloro-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-fluorobenzonitrile (102) (6.1 g, 19.44 mmol) and potassium hydroxide (10.91 g, 194.44 mmol) were added to ethanol (30 mL) and water (70 mL) and heated at 100° C. for 5 hours. The ethanol was evaporated off and the aqueous was extracted with ethyl acetate (1×75 mL). The aqueous was then acidified to pH1 with conc HCl to afford a solid, this was filtered, washed with water and dried to afford the desired compound as a beige solid (5.73 g, 89%); 1H NMR (400.132 MHz, DMSO) δ 4.63 (2H, s), 7.21 (1H, dd), 7.44-7.40 (1H, m), 7.64 (1H, dd), 7.82 (1H, t), 7.98 (1H, dd), 8.34 (1H, dd), 12.87 (1H, s), 13.12 (1H, s); m/z (LC-MS, ESI+), RT=0.87 (M+H 333).